Cas no 1934633-19-8 (2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE)

• Product Name: 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• CAS No: 1934633-19-8
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• MDL: MFCD29041510
• CID: 4632281
• PubChem ID: 130856383
• Update Time: 2025-07-01

2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• AKOS037646804
• 2-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• AS-70901
• 1934633-19-8
• W18518
• 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE

• MDL： MFCD29041510
• Inchi： 1S/C7H3ClF3N3/c8-6-12-5-2-1-4(7(9,10)11)3-14(5)13-6/h1-3H
• InChI Key： JYGFBZMVYKCERR-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=CC(C(F)(F)F)=CN2N=1

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE

Introduction to 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE (CAS No. 1934633-19-8)

2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE, identified by its CAS number 1934633-19-8, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both chloro and trifluoromethyl substituents enhances its pharmacological potential by influencing electronic properties and metabolic stability, making it a valuable scaffold for designing novel therapeutic agents.

The [1,2,4]triazolo[1,5-a]pyridine core is a fused bicyclic system consisting of a pyridine ring connected to a triazole ring. This particular arrangement imparts unique electronic and steric properties that are conducive to interactions with biological targets. The chloro substituent at the 2-position and the trifluoromethyl group at the 6-position are strategically positioned to modulate the compound's reactivity and binding affinity. Such modifications are often employed to optimize drug-like properties such as solubility, lipophilicity, and metabolic resistance.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzyme-driven pathways involved in cancer and inflammatory diseases. The triazolopyridine scaffold has emerged as a privileged structure in this context, with several derivatives showing promising preclinical activity. For instance, compounds analogous to 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE have been investigated for their potential to inhibit tyrosine kinases, which play a crucial role in signal transduction pathways aberrantly activated in malignancies.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The reactive sites provided by the chloro and trifluoromethyl groups allow for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of diverse pharmacophores or bioisosteres, thereby expanding the chemical space for drug discovery. Moreover, the electron-withdrawing nature of the trifluoromethyl group can enhance binding interactions by modulating charge distribution on the aromatic system.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their ability to improve pharmacokinetic profiles. The trifluoromethyl group is particularly noteworthy for its capacity to increase metabolic stability and binding affinity at protein targets. In contrast, the chloro substituent can serve as a leaving group in nucleophilic substitution reactions or participate in hydrogen bonding interactions with polar residues in biological macromolecules. This dual functionality makes 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE a versatile building block for rational drug design.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the triazolopyridine core followed by selective halogenation and fluorination at designated positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are critical for transitioning from academic research to industrial applications.

In terms of biological activity, 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE has been explored as a potential lead compound for several therapeutic areas. Preclinical data suggest that it may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) or cyclin-dependent kinases (CDKs), which are implicated in autoimmune disorders and cell cycle regulation. Additionally, [1,2,4]triazolo[1,5-a]pyridine derivatives have shown promise in combating resistant microbial infections by interfering with essential bacterial pathways.

The role of computational chemistry has become increasingly prominent in optimizing derivatives of this compound. Molecular modeling techniques allow researchers to predict binding modes and affinity for target proteins with high accuracy. By integrating experimental data with computational insights, virtual screening approaches can rapidly identify promising analogs for further testing. This synergy between experimental and computational methods accelerates the drug discovery pipeline significantly.

The chemical stability of 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE under various storage conditions is another critical consideration during development. Factors such as temperature sensitivity, moisture absorption, and degradation pathways must be carefully evaluated to ensure long-term viability of the compound both in laboratory settings and during formulation into final products.

Regulatory aspects also play a significant role in advancing compounds like this into clinical use. Compliance with guidelines set forth by agencies such as the FDA or EMA requires thorough characterization of physicochemical properties, toxicological assessments, and robust analytical methodologies for quality control purposes.

In conclusion, 2-CHLORO-6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE (CAS No. 1934633-19-8) represents an intriguing example of how structural modifications within heterocyclic frameworks can yield compounds with significant pharmaceutical potential. Its unique combination of substituents, coupled with emerging research findings, positions it as a valuable candidate for further exploration in drug development efforts aimed at addressing unmet medical needs across multiple therapeutic domains.